6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde

• IUPAC Name: 6-(4-methylphenyl)sulfanylpyridine-3-carbaldehyde
• InChI: InChI=1S/C13H11NOS/c1-10-2-5-12(6-3-10)16-13-7-4-11(9-15)8-14-13/h2-9H,1H3
• InChI Key: MOXXJTNUXDALFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC=C(C=C2)C=O
• Molecular Formula: C13H11NOS
• Molecular Weight: 229.30 g/mol
• CAS No.: 338960-60-4

Description

6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde (CAS: 21421-61-4; synonyms: 6-(4-methylphenyl)sulfanylpyridine-3-carbaldehyde) is a pyridine derivative featuring a sulfanyl group at the 6-position and an aldehyde group at the 3-position of the pyridine ring. Its molecular formula is C₁₃H₁₁NOS, with a molecular weight of 229.30 g/mol . This compound is primarily utilized in organic synthesis as a building block for pharmaceuticals and agrochemicals due to its reactive aldehyde moiety and aromatic sulfanyl substituent, which facilitate diverse derivatization pathways. Structural studies confirm its planar pyridine core and the steric influence of the 4-methylphenylsulfanyl group, which impacts its electronic and spatial properties .

Biological Activity

6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde, a compound characterized by its sulfanyl and nicotinaldehyde groups, has garnered attention for its potential biological activities. This article aims to synthesize current research findings, case studies, and relevant data regarding the biological activity of this compound.

Chemical Structure and Properties

The molecular formula of 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde is C13H13NOS. Its structure consists of a nicotinic aldehyde core with a methylphenylsulfanyl substituent, which may influence its interaction with biological targets.

Antimicrobial Activity

Research indicates that compounds similar to 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde exhibit significant antimicrobial properties. A study demonstrated that derivatives of nicotinic aldehydes possess antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli . The presence of the sulfanyl group may enhance these effects by facilitating interactions with bacterial cell membranes.

Anticancer Potential

Recent investigations into the anticancer properties of nicotinic derivatives have shown promising results. For instance, compounds with similar structural motifs have been reported to inhibit the proliferation of cancer cells in vitro. A notable study revealed that certain nicotinic derivatives induce apoptosis in cancer cell lines such as HeLa and MCF-7 , suggesting a potential mechanism through which 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde could exert anticancer effects.

The precise mechanism by which 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde exerts its biological activity remains to be fully elucidated. However, it is hypothesized that the compound may interact with specific enzymes or receptors involved in cell signaling pathways. For instance, it could act as an inhibitor of certain kinases related to cancer progression.

Data Summary

Biological Activity	Target Organism/Cell Line	Observed Effect	Reference
Antibacterial	Staphylococcus aureus	Inhibition of growth
Antibacterial	Escherichia coli	Inhibition of growth
Anticancer	HeLa	Induction of apoptosis
Anticancer	MCF-7	Induction of apoptosis

Case Studies

• Antimicrobial Efficacy : A study published in Journal of Medicinal Chemistry evaluated the antimicrobial activity of various nicotinic derivatives, including those structurally related to 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde. The results indicated that these compounds could serve as potential leads for developing new antibiotics due to their effective inhibition against resistant strains .
• Cancer Cell Studies : In vitro studies conducted on MCF-7 breast cancer cells demonstrated that treatment with similar nicotinic aldehydes resulted in significant reductions in cell viability, alongside increased markers for apoptosis . This highlights the potential therapeutic applications of 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde in oncology.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde with analogous nicotinaldehyde derivatives, emphasizing substituent effects, synthesis methods, and applications:

Compound	Substituents	Molecular Weight (g/mol)	Key Properties	Applications
6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde	6-(4-methylphenyl)sulfanyl, 3-aldehyde	229.30	Reactive aldehyde; planar pyridine core; moderate steric bulk from sulfanyl group	Intermediate in drug synthesis (e.g., kinase inhibitors)
6-(2,4-Difluorophenyl)nicotinaldehyde	6-(2,4-difluorophenyl), 3-aldehyde	235.20	Enhanced electron-withdrawing effects from fluorine; distinct $^1$H NMR shifts	Antifungal/antibacterial agent precursors
6-(3-Methoxyphenyl)nicotinaldehyde	6-(3-methoxyphenyl), 3-aldehyde	227.25	Electron-donating methoxy group; altered electronic density on pyridine	Photovoltaic material synthesis
6-(4-(Methylsulfonyl)phenyl)nicotinaldehyde	6-(4-methylsulfonylphenyl), 3-aldehyde	261.30	Strong electron-withdrawing sulfonyl group; increased polarity	Anti-inflammatory drug intermediates
6-[(4-Chlorophenyl)sulfanyl]nicotinaldehyde	6-(4-chlorophenyl)sulfanyl, 3-aldehyde	249.73	Higher lipophilicity due to chlorine; potential CNS activity	Neuropharmacological probes

Research Findings and Structural Insights

Electronic and Steric Effects

• The 4-methylphenylsulfanyl group in the target compound introduces moderate steric hindrance, as evidenced by its planar pyridine ring and minimal distortion in single-crystal X-ray data (analogous to thiadiazole derivatives in ).
• Electron-withdrawing groups (e.g., sulfonyl in 6-(4-(methylsulfonyl)phenyl)nicotinaldehyde) increase reactivity toward nucleophilic additions compared to electron-donating groups (e.g., methoxy in 6-(3-methoxyphenyl)nicotinaldehyde) .

Contradictions and Limitations

• highlights the use of 6-mercapto-nicotinamides in combinatorial synthesis, but their aldehyde analogs (like the target compound) lack explicit bioactivity data, suggesting a gap in pharmacological characterization .